Cyclopentanecarboxylic acid piperidin-4-ylamide
Overview
Description
Cyclopentanecarboxylic acid piperidin-4-ylamide is a chemical compound with the CAS Number: 883548-75-2 . Its molecular weight is 196.29 . The IUPAC name for this compound is N-(4-piperidinyl)cyclopentanecarboxamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H20N2O/c14-11(9-3-1-2-4-9)13-10-5-7-12-8-6-10/h9-10,12H,1-8H2,(H,13,14) . This code provides a detailed representation of the molecule’s structure, including the arrangement of atoms and the bonds between them.Scientific Research Applications
Synthesis and Medicinal Chemistry
Cyclopentanecarboxylic acid piperidin-4-ylamide and its derivatives are extensively studied in the synthesis of complex organic compounds. One study demonstrated the cascade aza-Cope/aza-Prins cyclization of homoallylamines to give substituted piperidines, highlighting the compound's utility in synthesizing complex structures useful in drug development (Nallasivam & Fernandes, 2015). Another research focused on the stereoselective synthesis of spiro-piperidin-4-ones, evaluated for activity against Mycobacterium tuberculosis, suggesting potential antimycobacterial applications (Kumar et al., 2008).
Pharmaceutical Building Blocks
Secondary piperidines, including this compound derivatives, are valuable pharmaceutical building blocks. A study reported an electrochemical method for cyanation of secondary piperidines, a process useful in synthesizing pharmaceuticals (Lennox et al., 2018). Also, synthesis of piperidyl indanone derivatives as anticonvulsant agents highlights the compound's relevance in creating new therapeutic agents (Siddiqui et al., 2012).
Research on Reaction Mechanisms
This compound derivatives are also used in studies exploring reaction mechanisms. A theoretical study on the cyclization mechanism of dipeptides, involving compounds like piperidine, provided insights into the chemical behavior of these compounds (Xia et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
N-piperidin-4-ylcyclopentanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O/c14-11(9-3-1-2-4-9)13-10-5-7-12-8-6-10/h9-10,12H,1-8H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCCWHEDYTQBSPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2CCNCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60390338 |
Source
|
| Record name | Cyclopentanecarboxylic acid piperidin-4-ylamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60390338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
883548-75-2 |
Source
|
| Record name | Cyclopentanecarboxylic acid piperidin-4-ylamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60390338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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